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Compound of Interest |

5-Methoxy-6-methyl-2,1,3-
Compound Name:

benzoxadiazole
CAS No.: 55730-12-6
Cat. No.: B13110782

Get Quote

In the landscape of drug discovery and chemical research, scientists frequently encounter
novel compounds for which comprehensive safety data is not yet available. 5-Methoxy-6-
methyl-2,1,3-benzoxadiazole is one such entity. As of this writing, a specific Safety Data
Sheet (SDS) for this compound is not readily found in public databases. This guide is designed
for researchers, scientists, and drug development professionals to navigate this common
challenge. It provides a framework for conducting a preliminary safety and handling
assessment by leveraging data from close structural analogs.

The core principle of this guide is to build a robust, precautionary safety protocol based on
scientific inference. By analyzing the known hazards of structurally similar molecules, we can
anticipate potential risks and establish handling procedures that prioritize researcher safety.
This document will deconstruct the likely hazard profile, outline appropriate engineering
controls and personal protective equipment (PPE), and provide clear, actionable protocols for
safe handling, storage, and emergency response. Our analysis will be grounded in data from
the closest available analog, 5-Methoxy-2,1,3-benzoxadiazole (CAS 4413-48-3), which differs
only by the absence of a methyl group.
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Section 1: Compound Identification and Structural
Analysis

To perform a meaningful safety assessment, we must first understand the physicochemical
properties of our target compound and its chosen analog. The structural similarity is the
foundation of our predictive analysis.

5-Methoxy-2,1,3-
5-Methoxy-6-methyl-2,1,3- .
Property . benzoxadiazole (Analog)
benzoxadiazole (Target)

[1]
) (Structure available from
Chemical Structure (Structure to be generated)
PubChem)
Molecular Formula CsHsN20:2 C7HsN20:2
Molecular Weight 164.16 g/mol 150.13 g/mol
CAS Number 10199-76-5 4413-48-3

The addition of a single methyl group is unlikely to fundamentally alter the core toxicological
properties of the benzoxadiazole scaffold, although it may slightly influence properties like
lipophilicity. Therefore, using the analog's safety data provides a conservative and scientifically
sound starting point.

Section 2: Predictive Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a universal framework for hazard communication. Based on aggregated data from notifications
to the ECHA C&L Inventory for our analog, 5-Methoxy-2,1,3-benzoxadiazole, a primary hazard
has been identified.[1]

Anticipated GHS Classification:

» Hazard Class: Acute Toxicity, Oral (Category 4)[1]
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» Signal Word: Warning[1]
e Hazard Statement: H302: Harmful if swallowed[1]

It is crucial to note that for many novel research chemicals, the toxicological properties have
not been fully investigated.[2][3] Therefore, the absence of other hazard classifications does
not guarantee the absence of other risks. The compound may be an irritant to the skin, eyes,
and respiratory tract.[2]

GHS Profile for Analogs
_ Signal Word Hazard Statement
GHSO07 | {Exclamation Mark} - :
Warning H302: Harmful if swallowed

Click to download full resolution via product page

Caption: Predicted GHS Hazard Profile based on analog data.

Section 3: Safe Handling: Engineering Controls and
Personal Protective Equipment (PPE)

Given the unknown and potentially hazardous nature of this compound, a stringent, multi-
layered approach to exposure prevention is mandatory. The following protocols are based on
standard best practices for handling novel chemical agents in a research setting.

Engineering Controls: The First Line of Defense

The primary engineering control is to minimize the escape of the chemical into the laboratory
environment.

e Chemical Fume Hood: All weighing, handling, and manipulation of 5-Methoxy-6-methyl-
2,1,3-benzoxadiazole as a solid powder or in a solution must be performed inside a certified
chemical fume hood.[2] This is critical to prevent inhalation of dust or vapors.
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o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[2]

o Safety Stations: A safety shower and eyewash station must be readily available and tested
regularly.[2]

Personal Protective Equipment (PPE): Essential Barrier
Protection

PPE is not a substitute for robust engineering controls but is a critical final barrier to exposure.

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA 29 CFR
1910.133 or European Standard EN166 regulations.[3] A face shield should be considered if
there is a significant splash hazard.

e Skin Protection:

o Gloves: Wear chemical-resistant gloves, such as nitrile gloves. Inspect them before each
use and replace them immediately if contaminated or damaged.

o Lab Coat: A full-sleeved lab coat must be worn at all times.

o Protective Clothing: For larger quantities or tasks with a higher risk of spillage, additional
protective clothing and chemical-resistant boots may be necessary.[2]

o Respiratory Protection: If work must be performed outside of a fume hood (a practice that
should be strongly discouraged and subject to a risk assessment), a NIOSH-approved
respirator with an appropriate particulate filter should be used.[4]
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Entry to ControlledE

Don Lab Coat

Don Safety Goggles

Don Chemical-Resistant Gloves

Perform all work in
Chemical Fume Hood
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Caption: Standard workflow for donning PPE before handling the compound.

Section 4: Emergency Procedures and First-Aid
Measures

Rapid and correct response to an exposure or spill is critical. All personnel must be familiar with
these procedures before beginning work.

First-Aid Protocols
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The following is a synthesized protocol based on standard practice for chemical exposure.[2][4]

[5]

Exposure Route First-Aid Protocol

Immediately flush eyes with copious amounts of

clean, running water for at least 15 minutes,
Eye Contact holding the eyelids open.[2] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.

After contact with skin, immediately remove all
contaminated clothing.[5] Wash the affected
area gently and thoroughly with soap and
Skin Contact genty . i ) P
generous quantities of running water.[2] Seek
medical attention if irritation develops or

persists.

Remove the victim from the source of exposure

to fresh, uncontaminated air.[2] If breathing is
Inhalation difficult, administer oxygen. If the victim is not

breathing, provide artificial respiration. Seek

immediate medical attention.[5]

Do NOT induce vomiting.[2] If the victim is

conscious and able to swallow, give them water
Ingestion to drink to rinse their mouth.[2] Never give

anything by mouth to an unconscious person.[4]

Seek immediate medical attention.

Accidental Release Measures

In the event of a spill, prioritize personnel safety and environmental containment.
o Evacuate: Evacuate non-essential personnel from the immediate area.

o Ventilate: Ensure the area is well-ventilated (if safe to do so).
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Wear PPE: Before attempting cleanup, don appropriate PPE, including a respirator,
impervious gloves, boots, and safety goggles.[2]

Contain & Absorb: For a solid spill, carefully scoop up the material and place it into a
suitable, labeled container for disposal.[2] Avoid creating dust. For a liquid spill, absorb with
an inert material (e.g., vermiculite, sand) and place it into the disposal container.

Decontaminate: Ventilate the area and wash the affected spill surface after pickup is
complete.[2]

Disposal: Dispose of the waste in accordance with all local, regional, and national hazardous
waste regulations.[3]

Section 5: Storage, Stability, and Disposal

Proper storage is essential for maintaining the compound'’s integrity and preventing accidents.

Storage Conditions: Store the compound in a tightly closed container in a cool, dry, and well-
ventilated place.[2][3] Some related compounds recommend refrigeration; this is a prudent
measure for long-term stability.[3] Keep the container away from heat and sources of ignition.

[3]
Incompatible Materials: Avoid contact with strong oxidizing agents.[3][4]

Hazardous Decomposition Products: When heated to decomposition or under fire conditions,
the compound may emit toxic fumes, including carbon monoxide (CO), carbon dioxide (COz2),
and nitrogen oxides (NOx).[3][4]

Disposal: Chemical waste must be handled as hazardous. Generators must consult local,
regional, and national regulations to ensure complete and accurate classification and
disposal.[3][6] Do not empty into drains.[3]

Conclusion

While a specific Safety Data Sheet for 5-Methoxy-6-methyl-2,1,3-benzoxadiazole is not
currently available, a robust safety protocol can be effectively established through the principles
of chemical analogy and precautionary best practices. The available data for the close
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structural analog, 5-Methoxy-2,1,3-benzoxadiazole, suggests a primary hazard of being
harmful if swallowed. However, the lack of comprehensive toxicological data necessitates
treating this compound with a high degree of caution, assuming it may also be an irritant and
possess other unknown hazards.

By adhering strictly to the engineering controls, personal protective equipment guidelines, and
emergency procedures outlined in this guide, researchers can significantly mitigate the risks
associated with handling this novel compound. This proactive and informed approach to
laboratory safety is fundamental to responsible scientific innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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